The Structural Mechanism of Action of 6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ol in Targeted Kinase Inhibition
The Structural Mechanism of Action of 6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ol in Targeted Kinase Inhibition
Executive Summary
In the landscape of modern targeted therapeutics, fragment-based drug discovery (FBDD) relies on privileged pharmacophores to anchor lead compounds within complex protein environments. 6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ol (CAS 1256371-63-7) is a highly efficient, low-molecular-weight building block utilized extensively in the design of ATP-competitive kinase inhibitors [1]. Rather than acting as a standalone therapeutic, its mechanism of action (MoA) is defined by its structural role: it serves as a highly optimized hinge-binding motif .
By exploiting the hydrogen-bonding network of the kinase ATP-binding pocket, this fragment provides the critical anchoring interactions required to inhibit oncogenic drivers such as RET (Rearranged during Transfection), ALK (Anaplastic Lymphoma Kinase), and JAK (Janus Kinase) [2, 4]. This whitepaper deconstructs the molecular MoA of this fragment, details the causality behind its structural efficiency, and provides self-validating experimental workflows for its application in drug discovery.
Part 1: Molecular Mechanism of Action (MoA)
The MoA of 6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ol is rooted in its ability to mimic the adenine ring of ATP, competitively blocking the active site of kinases in their DFG-in (active) conformation [3]. The fragment's efficacy is driven by two distinct structural domains:
The Pyridin-3-ol Core: Hinge Anchoring
The kinase hinge region connects the N-terminal and C-terminal lobes of the kinase domain. The pyridin-3-ol moiety acts as a dual-function anchor:
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Pyridine Nitrogen (Acceptor): Forms a direct, strong hydrogen bond with the backbone amide (NH) of the hinge region (e.g., Ala807 in RET or Met108 in ERK2).
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3-Hydroxyl Group (Donor/Acceptor): Depending on the specific kinase microenvironment, the 3-OH group can act as a hydrogen bond donor to a backbone carbonyl or interact with a highly conserved structural water molecule deep within the ATP pocket. This dual interaction significantly increases Ligand Efficiency (LE) compared to unsubstituted pyridines.
The 1-Methyl-1H-pyrazol-4-yl Motif: Vectorial Projection
The pyrazole ring is covalently linked at the 6-position of the pyridine. Its primary mechanistic function is not just binding, but spatial orientation:
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Gatekeeper Evasion: The 1-methyl group projects into the hydrophobic pocket or toward the solvent front. This specific trajectory prevents steric clashing with bulky gatekeeper mutations (e.g., RET V804M), a common mechanism of acquired resistance in oncology[2, 3].
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Bioisosteric Tuning: The electron-rich pyrazole ring can participate in pi-cation interactions with conserved lysine residues (e.g., Lys758 in RET) while maintaining a low topological polar surface area (tPSA), ensuring optimal membrane permeability for the final drug candidate.
Pharmacophore interaction model within the kinase ATP-binding pocket.
Part 2: Quantitative Data & Physicochemical Profile
To understand why this fragment is selected for FBDD, we must analyze its baseline metrics. The data below summarizes the physicochemical properties of the raw fragment and its typical binding metrics when elaborated into a lead compound.
Table 1: Fragment Physicochemical Profile (CAS 1256371-63-7)
| Property | Value | FBDD Rationale (Rule of 3) |
| Molecular Weight | 175.19 g/mol | < 300 g/mol ; allows room for lead elaboration. |
| cLogP | ~1.2 | < 3; ensures aqueous solubility during high-concentration screening. |
| Hydrogen Bond Donors | 1 (Hydroxyl) | ≤ 3; minimizes desolvation penalties upon binding. |
| Hydrogen Bond Acceptors | 4 (N, O atoms) | ≤ 3-4; provides multiple vectors for hinge interaction. |
| Ligand Efficiency (LE) | > 0.35 kcal/mol/HA | High LE indicates optimal binding energy per heavy atom. |
Part 3: Self-Validating Experimental Workflows
To validate the mechanism of action of 6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ol-derived compounds, a rigorous, orthogonal testing cascade must be employed. The following protocols are designed to establish causality between the fragment's structure and its biological activity.
Protocol 1: Binding Kinetics via Surface Plasmon Resonance (SPR)
Objective: Determine the dissociation constant ( KD ) and confirm the 1:1 binding stoichiometry of the fragment to the target kinase. Causality: SPR is chosen over biochemical assays for initial fragment screening because fragments often have low affinities ( μM range) that are difficult to resolve in competitive enzymatic assays.
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Sensor Chip Preparation: Use a Series S Sensor Chip SA (Streptavidin). Rationale: Immobilizing a biotinylated kinase (rather than amine-coupling) ensures the protein is uniformly oriented and the ATP-binding pocket remains unobstructed.
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Immobilization: Inject biotinylated target kinase (e.g., RET wild-type) at 10 μg/mL in running buffer (10 mM HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20, 1% DMSO) until a capture level of ~3000 RU is achieved.
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Analyte Injection: Prepare a concentration series of the fragment (ranging from 1 μM to 500 μM ) using a 2-fold dilution. Inject each concentration at a flow rate of 30 μL/min for 60 seconds (association phase), followed by a 120-second dissociation phase.
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Data Analysis: Fit the sensorgrams to a 1:1 steady-state affinity model using Biacore Evaluation Software. A square-shape sensorgram (fast on/fast off) is expected and validates true fragment-like behavior.
Protocol 2: Structural Validation via X-Ray Crystallography Soaking
Objective: Confirm the exact hydrogen-bonding network (MoA) at the atomic level. Causality: Co-crystallization can force unnatural conformations. Soaking the fragment into pre-formed apo-crystals ensures the binding mode reflects the biologically relevant DFG-in state [4].
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Crystal Growth: Grow apo-kinase crystals using the sitting-drop vapor diffusion method at 20°C. Typical reservoir solution: 20% PEG 3350, 0.2 M Potassium thiocyanate, 0.1 M Bis-Tris pH 6.5.
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Fragment Soaking: Transfer crystals into a soaking drop containing the reservoir solution supplemented with 10 mM of the fragment and 5% DMSO. Critical Step: Limit soak time to 2–4 hours to prevent crystal lattice degradation caused by the organic solvent.
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Cryoprotection & Harvesting: Briefly transfer the soaked crystal into a cryoprotectant solution (reservoir solution + 20% glycerol) and flash-freeze in liquid nitrogen.
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Diffraction & Refinement: Collect data at a synchrotron source. Solve the structure using molecular replacement. The electron density ( Fo−Fc map) will unambiguously reveal the orientation of the 1-methyl-1H-pyrazol-4-yl vector and the pyridine-3-ol hinge interactions.
Protocol 3: Functional Inhibition via HTRF Kinase Assay
Objective: Quantify the half-maximal inhibitory concentration ( IC50 ) of the elaborated lead compound. Causality: Homogeneous Time-Resolved Fluorescence (HTRF) minimizes compound auto-fluorescence interference, a common artifact in fragment libraries.
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Reaction Assembly: In a 384-well low-volume plate, combine 2 nM target kinase, 1 μM biotinylated peptide substrate, and the inhibitor (serial dilutions).
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ATP Addition: Initiate the reaction by adding ATP at its predetermined Michaelis constant ( Km ) for the specific kinase. Rationale: Running the assay at Km ensures the assay is highly sensitive to ATP-competitive inhibitors.
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Detection: After 60 minutes at room temperature, add the HTRF detection buffer containing Streptavidin-XL665 and a Europium-cryptate labeled anti-phospho antibody.
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Readout: Measure the Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) signal at 665 nm and 620 nm. Calculate the IC50 using a 4-parameter logistic fit.
Orthogonal validation workflow for fragment-based kinase inhibitor discovery.
Conclusion
The 6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ol scaffold is a masterclass in molecular efficiency. By combining a rigid, hydrogen-bond-capable pyridine-3-ol core with the spatially directed 1-methyl-pyrazole ring, it achieves high-affinity hinge binding while simultaneously navigating complex kinase environments like gatekeeper mutations. Understanding and validating this MoA through rigorous SPR, crystallographic, and HTRF protocols is essential for translating this raw fragment into next-generation, mutation-resistant targeted therapies.
References
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Lu, P., et al. (2024). Discovery of 7-(1-methyl-1H-pyrazol-4-yl)-1,6-naphthyridine derivatives as potent inhibitors of rearranged during transfection (RET) and RET solvent-front mutants for overcoming selpercatinib resistance. European Journal of Medicinal Chemistry. Available at:[Link]
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Caldwell, J. J., et al. (2020). Discovery and Optimization of wt-RET/KDR-Selective Inhibitors of RET V804M Kinase. ACS Medicinal Chemistry Letters. Available at:[Link]
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Niggenaber, J., et al. (2020). Discovery of N-Trisubstituted Pyrimidine Derivatives as Type I RET and RET Gatekeeper Mutant Inhibitors with a Novel Kinase Binding Pose. Journal of Medicinal Chemistry (PMC). Available at:[Link]
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Williams, E. P., et al. (2018). Novel Quinazolinone Inhibitors of ALK2 Flip between Alternate Binding Modes: Structure–Activity Relationship, Structural Characterization, Kinase Profiling, and Cellular Proof of Concept. Journal of Medicinal Chemistry. Available at:[Link]
